Cas no 946384-27-6 (3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one)

• Product Name: 3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one
• CAS No: 946384-27-6
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 6042302
• PubChem ID: 25282313
• Update Time: 2025-07-11

3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one
• 3-(4-methoxyphenyl)-9-propan-2-yl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• 2H,8H-Pyrano[2,3-f][1,3]benzoxazin-2-one, 9,10-dihydro-3-(4-methoxyphenyl)-9-(1-methylethyl)-
• 946384-27-6
• AKOS002298938
• F5031-0045
• 3-(4-methoxyphenyl)-9-(propan-2-yl)-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one
• 9-isopropyl-3-(4-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one

• Inchi： 1S/C21H21NO4/c1-13(2)22-11-18-19(25-12-22)9-6-15-10-17(21(23)26-20(15)18)14-4-7-16(24-3)8-5-14/h4-10,13H,11-12H2,1-3H3
• InChI Key： VSAOOOMWWCOXJC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C=C(C4=CC=C(OC)C=C4)C(=O)OC3=C2CN(C(C)C)C1

Computed Properties

• Exact Mass: 351.14705815g/mol
• Monoisotopic Mass: 351.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 526.0±50.0 °C(Predicted)
• pka: 5.92±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones